8-benzoyl-3-(4-bromophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
8-Benzoyl-3-(4-bromophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (molecular formula: C₂₀H₁₈BrN₃O₂; molecular weight: 412.28 g/mol) is a spirocyclic compound featuring a 1,4,8-triazaspiro[4.5]dec-3-en-2-one core substituted with a benzoyl group at position 8 and a 4-bromophenyl group at position 3 . This scaffold belongs to the "privileged structures" category, which are frequently employed in drug discovery due to their ability to interact with diverse biological targets, particularly G-protein-coupled receptors (GPCRs) . The compound’s synthesis is facilitated by solid-phase methodologies using SynPhase™ lanterns, enabling efficient derivatization of the spirocyclic core .
Properties
IUPAC Name |
8-benzoyl-3-(4-bromophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrN3O2/c21-16-8-6-14(7-9-16)17-18(25)23-20(22-17)10-12-24(13-11-20)19(26)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,23,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOPPFXFXGEDNN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12NC(=O)C(=N2)C3=CC=C(C=C3)Br)C(=O)C4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrN3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The table below compares the target compound with analogs sharing the 1,4,8-triazaspiro[4.5]dec-3-en-2-one core but differing in substituents:
Key Observations :
- Substituent Effects : The benzoyl and bromophenyl groups in the target compound confer distinct electronic and steric properties compared to sulfonyl (higher polarity) or benzyl (increased hydrophobicity) substituents .
GPCR-Targeting Compounds
The 1,4,8-triazaspiro[4.5]dec-3-en-2-one scaffold is widely explored for GPCR modulation. Simufilam, a simplified analog, demonstrates binding to filamin A, a protein implicated in Alzheimer’s disease, highlighting the scaffold’s versatility . In contrast, the target compound’s bulky bromophenyl and benzoyl groups may favor interactions with distinct GPCR subtypes, though specific data remain unreported .
NO Donors and Anti-Cancer Agents
N-Hydroxy-substituted derivatives (e.g., 27a and 27b) exhibit nitric oxide (NO) donor activity and anti-metastatic effects in melanoma models.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
